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carbonitrile

Cat. No.: B089439 Get Quote

Technical Guide: 4-Methyl-1,3-oxazole-5-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Methyl-1,3-oxazole-5-
carbonitrile, a heterocyclic organic compound of interest in medicinal chemistry and drug

discovery. This document details its chemical properties, molecular formula, and molecular

weight. While specific biological activities and detailed experimental protocols for this particular

molecule are not extensively documented in publicly available literature, this guide presents

general methodologies for the synthesis of related oxazole derivatives and discusses the

known biological significance of the broader oxazole class of compounds.

Compound Identification and Properties
4-Methyl-1,3-oxazole-5-carbonitrile is a substituted oxazole ring, a class of five-membered

heterocyclic aromatic compounds containing one oxygen and one nitrogen atom. The presence

of a nitrile group and a methyl group on the oxazole core suggests its potential as a versatile

building block in the synthesis of more complex molecules.

Table 1: Physicochemical Properties of 4-Methyl-1,3-oxazole-5-carbonitrile
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Property Value Source

Molecular Formula C₅H₄N₂O [1][2]

Molecular Weight 108.10 g/mol [2]

Boiling Point 162℃ at 101.8kPa [3]

Density 1.12 at 20℃ [3]

Vapor Pressure 3.373hPa at 20℃ [3]

Appearance Light brown to brown liquid [3]

LogP 0.53 at 20℃ and pH 8.6 [3]

Surface Tension 72mN/m at 1g/L and 20℃ [3]

Storage Temperature 2-8°C [3]

pH 8.6 at 19.5℃ and 10g/L [3]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Methyl-1,3-oxazole-5-
carbonitrile is not readily available in the cited literature, a general synthetic scheme has been

reported.[4] The synthesis of oxazole derivatives can be achieved through various established

organic chemistry reactions. One common method is the Robinson-Gabriel synthesis, which

involves the cyclization of α-acylamino ketones. Another prevalent method is the van Leusen

reaction, which utilizes tosylmethyl isocyanide (TosMIC).

Given the lack of a specific protocol for the title compound, a generalized conceptual workflow

for the synthesis of a substituted oxazole is presented below. This workflow is for illustrative

purposes and would require optimization for the specific synthesis of 4-Methyl-1,3-oxazole-5-
carbonitrile.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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